3-(4-[(4-Chlorobenzyl)oxy]phenyl)-1-phenyl-1h-pyrazole-4-carbaldehyde

• IUPAC Name: 3-[4-[(4-chlorophenyl)methoxy]phenyl]-1-phenylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C23H17ClN2O2/c24-20-10-6-17(7-11-20)16-28-22-12-8-18(9-13-22)23-19(15-27)14-26(25-23)21-4-2-1-3-5-21/h1-15H,16H2
• InChI Key: SBKJJZTZCRRQFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=C(C=C3)OCC4=CC=C(C=C4)Cl)C=O
• Molecular Formula: C23H17ClN2O2
• Molecular Weight: 388.8 g/mol

Description

The compound “3-(4-[(4-Chlorobenzyl)oxy]phenyl)-1-phenyl-1h-pyrazole-4-carbaldehyde” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The molecule also includes a benzyl group attached to the pyrazole ring via an oxygen atom, and a phenyl group attached to the pyrazole.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic pyrazole ring and phenyl groups would contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The pyrazole ring and phenyl groups could potentially participate in various organic reactions.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anticancer Potential : Researchers have investigated the compound’s ability to inhibit cancer cell growth. .
• Antiviral Activity : Preliminary studies suggest that this compound may exhibit antiviral properties. .

Computational Chemistry and Molecular Docking

• Molecular Interactions : Computational studies have investigated the compound’s binding interactions with specific protein targets. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal properties, its mechanism of action would involve how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the precautions necessary when handling and storing it.

Future Directions

The future research directions involving this compound could include studying its potential applications, such as in medicine or materials science, and investigating its physical and chemical properties in more detail.